Cas no 20194-41-6 (Epicatechin-pentaacetate)

Epicatechin-pentaacetate structure

Product Name:Epicatechin-pentaacetate

CAS No:20194-41-6

MF:C₂₅H₂₄O₁₁

MW:500.45146

CID:837532

PubChem ID:5317058

Update Time:2024-10-31

Epicatechin-pentaacetate Chemical and Physical Properties

Names and Identifiers

- Epicatechin-pentaacetate
- (2R,3R)-2-(3,4-Diacetoxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-tri yl triacetate
- EPICATECHIN PENTAACETATE
- (-)-epicatechin pentaacetate
- (-)-Epicatechin-pentaacetat
- 1H-Isoindol-1-one, 3,3,4,5,6,7-hexachloro-2,3-dihydro-
- 3,3,4,5,6,7-Hexachlorisoindolin-1-on
- 3,3,4,5,6,7-Hexachlor-isoindolin-1-on
- 3,3',4',5,7-O-pentaacetyl-(-)-epicatechin
- 3,5,7,3',4'-pentaacetyl epicatechin
- CTK1E3780
- pentaacetate of (-)-epicatechin
- penta-O-acetyl-(-)-epicatechin
- (-)-Pentaacetylepicatechin
- (-)-Epicatechin-pentaacetate
- [ "" ]
- Spectrum4_001633
- CCG-38704
- FS-9530
- SPBio_000570
- Spectrum3_001219
- KBioSS_002522
- 20194-41-6
- BDBM50437696
- Spectrum_001964
- KBio2_002514
- 2H-1-Benzopyran-3,5,7-triol, 2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-, triacetate, (2R,3R)-
- SR-05000002728-2
- BRD-K93674274-001-02-0
- CS-0024286
- BSPBio_002638
- (2R,3R)-2-(3,4-Diacetoxyphenyl)chroman-3,5,7-triyl triacetate
- KBio2_007650
- SR-05000002728-1
- SR-05000002728
- Spectrum2_000465
- Epicatechinpentaacetate
- CHEMBL2408677
- SPECTRUM1504256
- KBio2_005082
- HY-N3827
- [(2R,3R)-5,7-diacetyloxy-2-(3,4-diacetyloxyphenyl)-3,4-dihydro-2H-chromen-3-yl] acetate
- Spectrum5_000445
- AKOS016034197
- SDCCGMLS-0066813.P001
- NCGC00178559-01
- SCHEMBL14691288
- KBio3_002138
- KBioGR_002065
- ((2R,3R)-5,7-diacetyloxy-2-(3,4-diacetyloxyphenyl)-3,4-dihydro-2H-chromen-3-yl) acetate
- (2R,3R)-5,7-bis(acetyloxy)-2-[3,4-bis(acetyloxy)phenyl]-3,4-dihydro-2H-1-benzopyran-3-yl acetate
- Epicatechin pentaacetic acid
- Inchi： InChI=1S/C25H24O11/c1-12(26)31-18-9-21(33-14(3)28)19-11-24(35-16(5)30)25(36-22(19)10-18)17-6-7-20(32-13(2)27)23(8-17)34-15(4)29/h6-10,24-25H,11H2,1-5H3/t24-,25-/m1/s1
- InChI Key： BKYWAYNSDFXIPL-JWQCQUIFSA-N
- SMILES： CC(=O)Oc1ccc(cc1OC(=O)C)[C@@H]2[C@@H](Cc3c(cc(cc3OC(=O)C)OC(=O)C)O2)OC(=O)C

Computed Properties

Exact Mass: 500.13186158g/mol
Monoisotopic Mass: 500.13186158g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 36
Rotatable Bond Count: 11
Complexity: 855
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 141Å²

Experimental Properties

Color/Form: Powder
Density: 1.4±0.1 g/cm3
Boiling Point: 624.2±55.0 °C at 760 mmHg
Flash Point: 266.6±31.5 °C
PSA: 140.73000
LogP: 2.99570
Vapor Pressure: 0.0±1.8 mmHg at 25°C

Epicatechin-pentaacetate Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Epicatechin-pentaacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TargetMol Chemicals	TN3966-1 mg	Epicatechin pentaacetate	20194-41-6	98%	1mg	￥ 1,520	2023-07-11
TargetMol Chemicals	TN3966-1 mL * 10 mM (in DMSO)	Epicatechin pentaacetate	20194-41-6	98%	1 mL * 10 mM (in DMSO)	￥ 5360	2023-09-15
TargetMol Chemicals	TN3966-1mg	Epicatechin pentaacetate	20194-41-6		1mg	￥ 1520	2024-07-20
Ambeed	A355368-1mg	(2R,3R)-2-(3,4-Diacetoxyphenyl)chroman-3,5,7-triyl triacetate	20194-41-6	95+%	1mg	$183.0	2025-02-27
TargetMol Chemicals	TN3966-1 ml * 10 mm	Epicatechin pentaacetate	20194-41-6		1 ml * 10 mm	￥ 5360	2024-07-20